Cas no 1804498-97-2 (2-Aminomethyl-4-cyano-5-fluorobenzoic acid)

• Product Name: 2-Aminomethyl-4-cyano-5-fluorobenzoic acid
• CAS No: 1804498-97-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4796308
• Update Time: 2025-06-15

2-Aminomethyl-4-cyano-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-cyano-5-fluorobenzoic acid

• Inchi： 1S/C9H7FN2O2/c10-8-2-7(9(13)14)5(3-11)1-6(8)4-12/h1-2H,3,11H2,(H,13,14)
• InChI Key： CKSLWBDABBZLDJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(CN)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-4-cyano-5-fluorobenzoic acid

Introduction to 2-Aminomethyl-4-cyano-5-fluorobenzoic acid (CAS No. 1804498-97-2)

2-Aminomethyl-4-cyano-5-fluorobenzoic acid, identified by its Chemical Abstracts Service number CAS No. 1804498-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzoic acid core with substituents including an amino group, a cyano group, and a fluorine atom, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the aminomethyl side chain at the 2-position of the benzoic ring introduces a nucleophilic center, which can participate in further functionalization reactions such as coupling or condensation processes. This feature is particularly useful in drug discovery pipelines where diversification of molecular structures is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. Additionally, the cyano group at the 4-position contributes to the compound's electronic properties, influencing its reactivity and potential interactions with biological targets.

The fluorine atom at the 5-position is another key structural element that often enhances the metabolic stability and binding affinity of pharmaceutical compounds. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to modulate lipophilicity and improve bioavailability. In the context of 2-Aminomethyl-4-cyano-5-fluorobenzoic acid, this fluorine substituent may play a critical role in fine-tuning its biological activity, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential applications of such compounds with greater precision. Studies have indicated that derivatives of benzoic acids with similar substitution patterns exhibit promising properties as inhibitors or modulators of various enzymatic pathways. For instance, modifications in the position and nature of substituents can lead to enhanced selectivity against target enzymes, reducing off-target effects and improving therapeutic efficacy.

In the realm of drug development, 2-Aminomethyl-4-cyano-5-fluorobenzoic acid has been explored as a precursor for synthesizing novel molecules targeting inflammatory and metabolic disorders. The combination of an amino group for hydrogen bonding interactions and a cyano group for electron-withdrawing effects provides a versatile scaffold for designing compounds with specific biological activities. Researchers have leveraged these structural features to develop analogs with improved solubility, bioavailability, and target engagement.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including signal transduction, cell growth, and differentiation. Inhibiting aberrant kinase activity is a key strategy in treating cancers and inflammatory diseases. The unique substitution pattern of 2-Aminomethyl-4-cyano-5-fluorobenzoic acid allows for selective binding to specific kinase domains, offering a potential therapeutic edge over existing treatments.

The compound's utility extends beyond kinase inhibition; it has also been investigated for its potential as an intermediate in the synthesis of protease inhibitors. Proteases play essential roles in various physiological pathways, and their overactivity is associated with several diseases, including Alzheimer's disease and certain types of cancer. By modifying the core benzoic acid structure, researchers aim to develop molecules that can selectively inhibit pathogenic proteases while sparing beneficial ones.

Another emerging application of 2-Aminomethyl-4-cyano-5-fluorobenzoic acid is in the field of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of this compound make it a suitable candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 2-Aminomethyl-4-cyano-5-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzoic acids followed by functional group transformations such as cyanation and fluorination. Advances in green chemistry principles have also led to more sustainable synthetic methodologies, reducing waste generation and minimizing hazardous byproducts.

In conclusion, 2-Aminomethyl-4-cyano-5-fluorobenzoic acid (CAS No. 1804498-97-2) represents a versatile building block with significant potential across multiple therapeutic areas. Its unique structural features enable it to participate in diverse chemical transformations, making it an invaluable asset in medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.